Cas no 33551-92-7 (bromophenol blue sodium salt)

• Product Name: bromophenol blue sodium salt
• CAS No: 33551-92-7
• MF: C₁₉H₉Br₄NaO₅S
• MW: 691.942532300949
• CID: 918120
• Update Time: 2024-06-14

bromophenol blue sodium salt Chemical and Physical Properties

Names and Identifiers

• bromophenol blue sodium salt
• sodium,3,5-dibromo-4-[3-(2,6-dibromo-4-hydroxyphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]phenolate
• EINECS 252-170-2
• Phenol,4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(2,6-dibromo-,monosodium salt
• UNII-1YEO6NB5V5
• TETRABROMO-3,3',5,5'-PHENOLSULPHONPHTALEIN SODIUM SALT
• SODIUM 3',3'',5',5''-TETRABROMOPHENOL SULFONEPHTHALATE
• SODIUM BROMOPHENOL BLUE
• BROMOPHENOL BLUE NA-SALT
• BROMPHENOL BLUE
• BROMPHENOL BLUE, SODIUM SALT
• BROMPHENOL BLUE SODIUM SALT, WATER SOLUBLE
• BROMOPHENOL BLUE, WATER SOLUBLE

• Inchi： 1S/C19H10Br4O5S.Na/c20-12-5-9(6-13(21)18(12)24)17(10-7-14(22)19(25)15(23)8-10)11-3-1-2-4-16(11)29(26,27)28;/h1-8,24H,(H,26,27,28);/q;+1/p-1
• InChI Key： TWKDJMRHSLWRFI-UHFFFAOYSA-M
• SMILES： C(=C1/C=C(C(=O)C(Br)=C/1)Br)(\C1=CC(=C(O)C(Br)=C1)Br)/C1C=CC=CC=1S([O-])(=O)=O.[Na+]

Computed Properties

• Exact Mass: 687.68000
• Monoisotopic Mass: 687.680189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 700
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95

Experimental Properties

• Density: 0.985
• Melting Point: 300 °C
• PSA: 102.88000
• LogP: 6.84430

bromophenol blue sodium salt Security Information

• Safety Instruction： 24/25